Cas no 4003-94-5 (4-Nitrostilbene)

• Product Name: 4-Nitrostilbene
• CAS No: 4003-94-5
• MF: C₁₄H₁₁NO₂
• MW: 225.24264
• MDL: MFCD00053614
• CID: 330774
• PubChem ID: 639659
• Update Time: 2025-05-20

4-Nitrostilbene Chemical and Physical Properties

Names and Identifiers

• 4-Nitrostilbene
• Benzene,1-nitro-4-(2-phenylethenyl)-
• Stilbene, 4-nitro-
• (E)-1-Nitro-4-(2-phenylethenyl)benzene
• AKOS015965834
• beta-(4-Nitrophenyl)styrene
• 1-Nitro-4-styryl-benzene
• (Z)-4-Nitrostilbene
• NSC 141579
• WLN: WNR D1U1R
• 1-Nitro-4-[(E)-2-phenylethenyl]benzene #
• EINECS 223-653-5
• benzene, 1-nitro-4-[(E)-2-phenylethenyl]-
• AB01333700-02
• 3W1GSV923H
• CCRIS 8463
• 1-PHENYL-2-(4-NITROPHENYL)ETHENE
• NSC-141579
• MFCD00053614
• CS-0210321
• 1694-20-8
• BS-23275
• Benzene, 1-nitro-4-(2-phenylethenyl)-, (E)-
• NSC-66821
• trans-4-Nitrostilbene
• Q27105156
• NSC-53390
• trans-4-Mononitrostilbene
• p-Nitrostilbene
• BRN 1311157
• NSC53390
• 4-Nitrostilben
• 1-nitro-4-[(E)-2-phenylvinyl]benzene
• 4-Nitrostilbene, trans
• 1-nitro-4-[(1E)-2-phenylethenyl]benzene
• 1-NITRO-4-((E)-STYRYL)-BENZENE
• CHEBI:377106
• .BETA.-(4-NITROPHENYL)STYRENE
• Stilbene, 4-nitro-, (E)-
• NSC 66821
• NS00049206
• CCRIS 1664
• (E)-4-Nitrostilbene
• trans-p-Nitrostilbene
• Benzene, 1-nitro-4-(2-phenylethenyl)-
• 4-Nitro-trans-stilbene
• UNII-3W1GSV923H
• 4-Nitrostilben [German]
• NSC66821
• 4003-94-5
• cis-p-Nitrostilbene
• NSC141579
• LMPK13090020
• STK523960
• DTXSID801314725
• NCGC00342619-01
• N0549
• CHEMBL355211
• (E)-1-Nitro-4-styrylbenzene
• 1-nitro-4-(2-phenylethenyl)benzene
• 1-nitro-4-styrylbenzene
• AKOS002792504
• NITROSTILBENE, 4-
• SCHEMBL1405432
• 1-Nitro-4-[(E)-2-phenylethenyl]benzene

• MDL： MFCD00053614
• Inchi： InChI=1S/C14H11NO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H
• InChI Key： ZISCOWXWCHUSMH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C=CC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.1508 (rough estimate)
• Melting Point: 157°C
• Boiling Point: 366.75°C (rough estimate)
• Flash Point: 173.1 °C
• Refractive Index: 1.5780 (estimate)
• PSA: 45.82000
• LogP: 4.28840

4-Nitrostilbene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• RTECS：WJ6950000
• Risk Phrases：R36/37/38